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This in-depth guide serves as a technical resource for researchers, scientists, and
professionals in drug development, providing a thorough understanding of Ambrettolide, a
macrocyclic musk of significant interest. This document delves into its chemical identity,
synthesis, analytical methodologies, and biological interactions, with a focus on practical, field-
proven insights.

Introduction: The Significance of Ambrettolide

Ambrettolide, a macrocyclic lactone, is a highly valued compound, primarily known for its potent
and elegant musk fragrance.[1][2] It is a key component in fine perfumery, prized for its ability
to impart warmth, richness, and substantivity to fragrance compositions.[1][3][4] Beyond its
olfactory properties, the unique macrocyclic structure of Ambrettolide and related musks makes
them subjects of interest in medicinal chemistry and drug discovery for their potential biological
activities.[5] This guide will explore the technical nuances of Ambrettolide, providing a
foundational understanding for its application and study.

Chemical Identity: CAS Numbers and Synonyms
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A critical point of clarification in the study of Ambrettolide is the existence of two primary CAS
numbers, which refer to different, though closely related, molecules. This distinction is crucial
for accurate research and sourcing.

e CAS Number 7779-50-2: This number corresponds to the naturally occurring (Z2)-7-
Hexadecen-1,16-olide, the primary musk component of ambrette seed oil, derived from the
plant Abelmoschus moschatus.[6]

o CAS Number 28645-51-4: This number is assigned to Isoambrettolide, a synthetic isomer of
the natural compound.[6] Due to its cost-effectiveness and consistent quality, this is the most
common form of Ambrettolide in commercial use.[7]

The nomenclature surrounding Ambrettolide can be complex. The following table summarizes
the key identifiers and synonyms associated with both the natural and synthetic forms.

Identifier Natural Ambrettolide Synthetic Isoambrettolide
Primary CAS No. 7779-50-2 28645-51-4

Chemical Name (2)-7-Hexadecen-1,16-olide ;)::cycloheptadec—lO—en—Z—
Molecular Formula C16H2802 C16H2802

Molecular Weight 252.39 g/mol 252.4 g/mol

) Isoambrettolide,
Ambrettolide, (Z)-omega-6-
Ambrettozone, Hexadec-9-en-
Hexadecenlactone, 16-
Synonyms ] ) 1,16-lactone, Moschus
Hydroxy-7-hexadecenoic acid )
lactone, Lanbrettolide,
lactone )
Scentolide

Synthesis of Ambrettolide: Methodologies and
Workflows

The commercial production of Ambrettolide relies on synthetic routes, with several methods
developed to achieve high purity and yield. Two prominent starting materials are aleuritic acid
and 1,9-cyclohexadecadiene.
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Synthesis from Aleuritic Acid

Aleuritic acid, a major component of shellac, is a common precursor for Ambrettolide synthesis.
The general pathway involves the formation of a dioxolane derivative, followed by acetylation
and subsequent lactonization.

Aleuritic Acid Reaction
»
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Caption: Synthesis workflow of Ambrettolide isomers from 1,9-Cyclohexadecadiene.

Experimental Protocol: Synthesis of Ambrettolide Isomers from 1,9-Cyclohexadecadiene
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» Epoxidation: Dissolve 1,9-cyclohexadecadiene in a suitable solvent like dichloromethane.
Add a peracid (e.g., m-chloroperoxybenzoic acid) portion-wise while maintaining the
temperature below 25°C. The reaction is typically stirred for several hours until completion.

e Reduction: The resulting 1,2,9,10-diepoxycyclohexadecane is then reduced to a mixture of
cyclohexadecanediols using a reducing agent such as lithium aluminum hydride in an
ethereal solvent.

» Oxidation to Hydroxy Ketones: The diol mixture is oxidized to the corresponding hydroxy
ketones using an oxidizing agent like pyridinium chlorochromate (PCC) in dichloromethane.

o Baeyer-Villiger Oxidation: The hydroxy ketone mixture undergoes a Baeyer-Villiger oxidation
using a peracid in the presence of a Lewis acid catalyst like boron trifluoride etherate to yield
a mixture of hydroxy cyclohexadecanolides.

o Dehydration and Purification: The final step is the dehydration of the hydroxy lactones using
a strong acid catalyst to form a mixture of Ambrettolide isomers. The product is then purified
by vacuum distillation.

Analytical Methods for Ambrettolide

For quality control, research, and formulation development, robust analytical methods are
essential for the identification and quantification of Ambrettolide.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for analyzing volatile and semi-volatile compounds like
Ambrettolide. It allows for the separation of isomers and the confident identification of the
compound based on its mass spectrum.

Sample Preparation &C Injection GC Separation Mass Spectrometry Mass Detection Data Analysis Identification &
(Dilution in Solvent) ) (e.g., DB-5ms column) (Electron lonization) (Library Matching) Quantification

Click to download full resolution via product page

Caption: A typical GC-MS workflow for the analysis of Ambrettolide.
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GC-MS Protocol for Ambrettolide Analysis

o Sample Preparation: Prepare a dilute solution of the Ambrettolide sample in a volatile solvent
such as dichloromethane or ethyl acetate.

e GC Conditions:

[¢]

Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 pum film
thickness), is suitable.

[¢]

Injector Temperature: 250°C.

[¢]

Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 10°C/minute, and
hold for 5 minutes.

[e]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e MS Conditions:

o lonization Mode: Electron lonization (EIl) at 70 eV.

o Mass Range: Scan from m/z 40 to 400.

o lon Source Temperature: 230°C.

o Transfer Line Temperature: 280°C.

o Data Analysis: The resulting mass spectrum can be compared to a reference library (e.g.,
NIST) for identification. The retention time should also be compared to that of a known
standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are invaluable for the structural elucidation and purity
assessment of Ambrettolide.

IH-NMR and B8C-NMR Spectroscopy Protocol for Ambrettolide
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o Sample Preparation: Dissolve approximately 5-10 mg of the Ambrettolide sample in about
0.6 mL of a deuterated solvent, such as chloroform-d (CDCIs), in an NMR tube.

 Instrumentation: A 400 MHz or higher field NMR spectrometer.
e 1H-NMR Acquisition:
o Acquire a standard proton spectrum.

o Expected Chemical Shifts (in CDCIsz): The spectrum will show characteristic signals for the
olefinic protons (around 5.3 ppm), the methylene group adjacent to the ester oxygen
(around 4.1 ppm), and a complex multiplet for the other methylene groups in the
macrocyclic ring.

e 13C-NMR Acquisition:
o Acquire a proton-decoupled carbon spectrum.

o Expected Chemical Shifts (in CDCIsz): Expect signals for the carbonyl carbon (around 174
ppm), the olefinic carbons (around 130 ppm), the carbon adjacent to the ester oxygen
(around 64 ppm), and multiple signals for the other aliphatic carbons.

o Data Analysis: The chemical shifts, coupling patterns, and integration of the signals are used
to confirm the structure and assess the purity of the sample.

Biological Activity and Mechanism of Action

For professionals in drug development, understanding the biological interactions of
Ambrettolide is of paramount importance.

Interaction with Olfactory Receptors

The characteristic musk odor of Ambrettolide is a result of its interaction with specific olfactory
receptors (ORSs) in the nasal epithelium. Recent research has identified human olfactory
receptors, such as OR5ANL1, that are activated by macrocyclic musks like Ambrettolide. [8]The
binding of Ambrettolide to these G-protein coupled receptors initiates a signaling cascade that
results in the perception of its distinct scent.
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Caption: Conceptual diagram of Ambrettolide's interaction with an olfactory receptor.
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Potential Pharmacological Activities

While the primary application of Ambrettolide is in fragrances, the broader class of macrocyclic
compounds, including natural musks from which Ambrettolide is derived, has been investigated
for various pharmacological effects. Studies on natural musk have suggested potential anti-
inflammatory, neuroprotective, and anticancer activities. [9]It is important to note that these
studies often involve complex mixtures of compounds found in natural musk, and further
research is needed to determine the specific activities of isolated Ambrettolide. The exploration
of macrocyclic lactones as a scaffold in drug design is an active area of research.

Regulatory and Safety Information

Ambrettolide is generally recognized as safe (GRAS) for its intended use as a flavoring
substance by the Flavor and Extract Manufacturers Association (FEMA). [2]its FEMA number is
2555. As with any chemical, it is essential to handle Ambrettolide in accordance with its Safety
Data Sheet (SDS), using appropriate personal protective equipment, especially in a laboratory
or industrial setting.

Comparative Analysis: Natural vs. Synthetic
Ambrettolide

The choice between natural and synthetic Ambrettolide depends on the specific application,
cost considerations, and desired olfactory profile.
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Feature Natural Ambrettolide Synthetic Isoambrettolide
Ambrette seeds (Abelmoschus ) )
Source Chemical Synthesis
moschatus)
Described as smoother, finer, A clean, powerful musk with
) and less fatty. May have more fruity and floral undertones.
Odor Profile ) )
complex nuances due to trace Highly consistent from batch to
components. [7] batch.
Can vary depending on the
Purity extraction and purification Typically high purity.
process.
Significantly more expensive ]
_ More cost-effective for large-
Cost due to the low yield from o
scale applications.
natural sources.
o Limited and subject to Readily available from various
Availability o ) ) ) )
variations in crop yields. chemical suppliers.
Conclusion

Ambrettolide is a fascinating and commercially important macrocyclic musk with a well-defined

chemical identity and established synthetic routes. Its unique olfactory properties stem from its

specific interactions with olfactory receptors. For researchers and drug development

professionals, Ambrettolide and its macrocyclic lactone structure present opportunities for

further investigation into its biological activities and potential therapeutic applications. A

thorough understanding of its chemistry, synthesis, and analysis is fundamental to unlocking its

full potential in both fragrance and scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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